Cas no 1326887-06-2 (3-(3-fluorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(3-fluorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326887-06-2
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 5321876
• Update Time: 2025-06-03

3-(3-fluorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-1-(2-methylbenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 3-(3-fluorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C20H15FN2O2S/c1-13-5-2-3-6-14(13)12-22-17-9-10-26-18(17)19(24)23(20(22)25)16-8-4-7-15(21)11-16/h2-11H,12H2,1H3
• InChI Key： PPYCFDPQVTVHCH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(F)=C2)C(=O)C2SC=CC=2N1CC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(3-fluorophenyl)-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

3-(3-Fluorophenyl)-1-[(2-Methylphenyl)Methyl]-1H,2H,3H,4H-Thieno[3,2-D]Pyrimidine-2,4-Dione: A Comprehensive Overview

3-(3-Fluorophenyl)-1-[(2-Methylphenyl)Methyl]-1H,2H,3H,4H-Thieno[3,2-D]Pyrimidine-2,4-Dione, commonly referred to by its CAS number 1326887-06-2, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of thienopyrimidinediones, which are known for their unique structural properties and diverse biological activities. The molecule combines a thienopyrimidine ring system with substituents that enhance its chemical reactivity and functional versatility.

The structure of this compound is characterized by a thieno[3,2-d]pyrimidine ring fused with a thiophene moiety. The presence of fluorine and methyl groups as substituents introduces electronic and steric effects that can influence its interactions with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of the compound, making it a promising candidate for drug development.

One of the key areas of research involving this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that thienopyrimidinediones can exhibit anti-inflammatory and antioxidant activities due to their ability to scavenge free radicals and inhibit pro-inflammatory enzymes. These properties make them valuable in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological applications, this compound has also been explored for its role in material science. The rigid structure of the thienopyrimidine ring system contributes to its stability under various environmental conditions. Researchers have investigated its use in the development of advanced materials for electronic applications, particularly in the field of organic electronics. The compound's ability to form stable charge transfer complexes has been a focal point in recent studies.

The synthesis of CAS 1326887-06-2 involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making it more accessible for large-scale production. These improvements are crucial for its potential commercialization in pharmaceuticals and specialty chemicals.

Another area of interest is the compound's photochemical properties. Studies have shown that the conjugated system within the thienopyrimidine ring can absorb light across a broad spectrum, leading to applications in photovoltaic devices and light-emitting diodes (LEDs). The integration of fluorine and methyl groups further enhances these properties by tuning the electronic transitions within the molecule.

The environmental impact of this compound has also been a subject of scrutiny. Researchers have evaluated its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions.

In conclusion, 3-(3-Fluorophenyl)-1-[(2-Methylphenyl)Methyl]-1H,2H,3H,4H-Thieno[3,2-D]Pyrimidine-2,4-Dione (CAS No: 1326887-06-2) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.